Tert-butyl 3-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxylate
• InChI: InChI=1S/C11H16ClN3O3/c1-11(2,3)17-10(16)15-5-7(6-15)9-13-8(4-12)14-18-9/h7H,4-6H2,1-3H3
• InChI Key: IWNWLZHDUUJFRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)C2=NC(=NO2)CCl
• Molecular Formula: C11H16ClN3O3
• Molecular Weight: 273.71 g/mol

Description

Tert-butyl 3-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxylate is a chemical compound that has gained significant attention in scientific research. It is a type of azetidine derivative that has potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

Synthesis and Characterization

Research on compounds structurally related to "Tert-butyl 3-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxylate" focuses on their synthesis and characterization. For instance, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate involves a condensation reaction showcasing the versatility of 1,2,4-oxadiazole derivatives in organic synthesis. This compound was characterized through spectroscopic methods and single crystal XRD, highlighting the importance of structural analysis in the development of new chemical entities (Sanjeevarayappa et al., 2015).

Biological Activities

Various 1,2,4-oxadiazole derivatives have been investigated for their potential biological activities. Although specific studies on tert-butyl 3-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxylate are not directly mentioned, related research indicates a general interest in exploring these compounds for antimicrobial and antitumor properties. For example, novel 1,2,4-oxadiazoles and trifluoromethylpyridines related to natural products were assessed for their in vitro anti-cancer activity, demonstrating the therapeutic potential of this chemical class (Maftei et al., 2016).

Antioxidant Activity

The antioxidant properties of certain 1,2,4-oxadiazole derivatives further exemplify the diverse applications of these compounds. New 2,5-di-substituted 1,3,4-oxadiazoles bearing 2,6-di-tert-butylphenol moieties were synthesized and evaluated for their free-radical scavenging ability, showcasing the potential of 1,2,4-oxadiazoles in developing antioxidant agents (Shakir et al., 2014).

Material Science Applications

In addition to biological activities, 1,2,4-oxadiazole derivatives have applications in material science. For example, tert-butyl nitrite mediated synthesis of 1,2,4-oxadiazol-5(4 H)-ones from terminal aryl alkenes highlights the potential of these compounds in synthesizing materials with novel properties (Sau et al., 2019).